Cas no 1806767-10-1 (3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806767-10-1
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4926015
• Update Time: 2025-10-29

3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO/c8-5-2-11-1-4(3-12)6(5)7(9)10/h1-3,7H
• InChI Key： IVTCLUIUUJHELW-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C=O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde

3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806767-10-1)

3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde, also known by its CAS registry number CAS No. 1806767-10-1, is a versatile organic compound with significant applications in the fields of chemistry, pharmacology, and material science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility.

The molecular structure of 3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde consists of a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 4, and an aldehyde group at position 5. These substituents contribute to the compound's distinct chemical reactivity and physical properties. The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances the electrophilicity of the pyridine ring, making it a valuable substrate for various nucleophilic aromatic substitution reactions.

Recent studies have highlighted the potential of CAS No. 1806767-10-1 in drug design and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its application in catalysis and coordination chemistry.

In terms of synthesis, 3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde can be prepared through a variety of methods, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of functional group compatibility.

The physical properties of this compound, such as its melting point, boiling point, and solubility, have been extensively characterized to facilitate its use in various chemical processes. For instance, its high solubility in polar solvents makes it suitable for reactions involving nucleophiles or electrophiles in aqueous or organic media.

Moreover, the compound's stability under different environmental conditions has been a subject of recent research interest. Studies have shown that it exhibits good thermal stability up to certain temperatures, making it suitable for high-throughput screening applications in drug discovery.

In conclusion, 3-Chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde, with its unique structural features and diverse functional groups, continues to be a focal point in contemporary chemical research. Its potential applications span across multiple disciplines, underscoring its importance as a key intermediate in organic synthesis and material science.